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Compound of Interest

Compound Name: 9(Z)-Tetradecenoyl chloride

Cat. No.: B8262219 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of reactive chemical reagents like 9(Z)-Tetradecenoyl chloride is a critical

component of laboratory safety and environmental responsibility. This guide provides essential

information on the safe disposal of 9(Z)-Tetradecenoyl chloride, emphasizing procedural

steps and immediate safety measures.

Chemical and Physical Properties
A summary of the key quantitative data for 9(Z)-Tetradecenoyl chloride is presented below,

offering a quick reference for its physical and chemical characteristics.

Property Value Source

Molecular Formula C14H25ClO [1]

Molecular Weight 244.8 g/mol [1]

Density 0.939 g/cm³ (at 25°C / 77°F)

Boiling Point 44 - 46 °C (111 - 115 °F)

Melting Point -130 °C (-202 °F)

Partition Coefficient (log Pow) 2.1 (at 25°C / 77°F)

Pre-Disposal and Handling Precautions

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b8262219?utm_src=pdf-interest
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.benchchem.com/product/b8262219?utm_src=pdf-body
https://www.larodan.com/product/9z-tetradecenoyl-chloride/
https://www.larodan.com/product/9z-tetradecenoyl-chloride/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Before commencing any disposal procedures, it is imperative to adhere to the following safety

protocols. This substance is classified as hazardous, with the potential to cause skin and eye

irritation, and may be harmful if swallowed, inhaled, or in contact with skin. It is also suspected

of causing genetic defects and cancer and may cause damage to organs through prolonged

exposure.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

Skin Protection: Chemical-resistant gloves and impervious clothing are mandatory.[2][3]

Respiratory Protection: All handling should be conducted in a well-ventilated area, preferably

under a chemical fume hood, to avoid inhaling vapors.[3]

Incompatible Materials:

Water[4]

Strong bases[4]

Alcohols[4]

Amines[4]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place, away from heat

and sources of ignition.[2] The product should be stored in a freezer for long-term stability.[1]

Step-by-Step Disposal Procedure
The disposal of 9(Z)-Tetradecenoyl chloride must be managed as hazardous waste. Do not

dispose of this chemical into drains or the environment.[2][5]

Neutralization of Small Quantities (for spills or residual amounts):

Work in a chemical fume hood.
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Slowly and cautiously add the 9(Z)-Tetradecenoyl chloride to a beaker containing a

solution of sodium bicarbonate or a mixture of soda ash and slaked lime.

Stir the mixture gently. Be prepared for a reaction as the acyl chloride is neutralized.

Once the reaction has ceased, check the pH of the solution to ensure it is neutral.

The resulting solution should be collected in a designated hazardous waste container.

Container Management:

Empty containers should be triple-rinsed with an appropriate solvent (e.g., acetone or

ethanol). The rinsate must be collected and treated as hazardous waste.

Do not wash the container with water until it has been thoroughly decontaminated.

Decontaminated containers can then be disposed of according to institutional guidelines

for chemical waste.

Disposal of Contaminated Materials:

Any materials used for spill cleanup, such as absorbent pads, sand, or silica gel, must be

placed in a sealed, labeled container for hazardous waste disposal.[4]

Contaminated PPE should be removed carefully and disposed of as hazardous waste.

Waste Collection and Labeling:

All waste containing 9(Z)-Tetradecenoyl chloride or its byproducts must be collected in a

clearly labeled, sealed, and appropriate hazardous waste container.

The label should include the chemical name, associated hazards, and the date of

accumulation.

Final Disposal:

Arrange for the collection of the hazardous waste by your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.[4]
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[6]

Emergency Procedures
Skin Contact: Immediately remove all contaminated clothing and rinse the affected skin with

water and soap for at least 15 minutes.[2][4] Seek immediate medical attention.[4]

Eye Contact: Rinse cautiously with water for several minutes, removing contact lenses if

present and easy to do.[7] Continue rinsing for at least 15 minutes and seek immediate

medical attention.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. If not

breathing, provide artificial respiration.[3][4] Seek immediate medical attention.[4]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and call a physician or

poison control center immediately.[2][4]

Disposal Workflow Diagram

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://ehs.weill.cornell.edu/sites/default/files/5.2wastedisposalprocedures.pdf
https://www.targetmol.com/attachment/sds/326573783034888392/TCL-00100
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://static.cymitquimica.com/products/10/pdf/sds-F549460.pdf
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.echemi.com/sds/cis-9-tetradecenyl-acetate-pd180521145363.html
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.targetmol.com/attachment/sds/326573783034888392/TCL-00100
https://www.fishersci.com/store/msds?partNumber=AC180630050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Disposal Path

Final Steps

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Chemical Fume Hood

Assess Waste Type

Small Residual/Spill

Residual

Bulk/Unused Reagent

Bulk

Slowly neutralize with
sodium bicarbonate solution

Place in labeled hazardous
waste container

Seal and Label Waste Container

Contaminated Materials
(e.g., absorbents, PPE)

Store in Designated
Hazardous Waste Area

Arrange for EHS/
Contractor Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b8262219?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8262219?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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